Cas no 1339402-28-6 (1-Chloromethanesulfonyl-4-(2-methylpropyl)piperazine)

• Product Name: 1-Chloromethanesulfonyl-4-(2-methylpropyl)piperazine
• CAS No: 1339402-28-6
• MF: C₉H₁₉ClN₂O₂S
• MW: 254.777360200882
• CID: 6064687
• PubChem ID: 63664929
• Update Time: 2025-08-05

1-Chloromethanesulfonyl-4-(2-methylpropyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1339402-28-6
• AKOS012975772
• 1-chloromethanesulfonyl-4-(2-methylpropyl)piperazine
• EN300-1154815
• 1-Chloromethanesulfonyl-4-(2-methylpropyl)piperazine

• Inchi： 1S/C9H19ClN2O2S/c1-9(2)7-11-3-5-12(6-4-11)15(13,14)8-10/h9H,3-8H2,1-2H3
• InChI Key： CEAPTQDADNVWGU-UHFFFAOYSA-N
• SMILES： ClCS(N1CCN(CC(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 254.0855767g/mol
• Monoisotopic Mass: 254.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49Ų

Additional information on 1-Chloromethanesulfonyl-4-(2-methylpropyl)piperazine

1-Chloromethanesulfonyl-4-(2-methylpropyl)piperazine: A Comprehensive Overview

1-Chloromethanesulfonyl-4-(2-methylpropyl)piperazine, identified by the CAS registry number 1339402-28-6, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of piperazines, which are six-membered rings containing two nitrogen atoms. The presence of a chloromethanesulfonyl group and a 2-methylpropyl substituent introduces unique chemical properties, making it a valuable compound in research and development.

The structure of 1-Chloromethanesulfonyl-4-(2-methylpropyl)piperazine is characterized by its piperazine ring, where one nitrogen atom is substituted with a chloromethanesulfonyl group (-SO₂CH₂Cl) and the other with a 2-methylpropyl group (-CH(CH₃)₂). This combination of functional groups imparts the compound with reactivity that is highly desirable in synthetic chemistry. The chloromethanesulfonyl group, being an electrophilic sulfonating agent, facilitates nucleophilic substitution reactions, while the bulky 2-methylpropyl group provides steric hindrance, which can influence the reactivity and selectivity of the compound in various reactions.

Recent studies have highlighted the potential of 1-Chloromethanesulfonyl-4-(2-methylpropyl)piperazine in drug discovery and development. Its unique structure allows for the exploration of its role as a building block in constructing bioactive molecules. For instance, researchers have investigated its ability to act as a precursor for synthesizing complex heterocyclic compounds, which are often found in pharmaceutical agents. The compound's reactivity has been leveraged to design novel scaffolds for potential anti-cancer and anti-inflammatory drugs.

In addition to its role in drug discovery, 1-Chloromethanesulfonyl-4-(2-methylpropyl)piperazine has been explored for its applications in agrochemicals. Its ability to undergo various transformations makes it a valuable intermediate in the synthesis of pesticides and herbicides. Recent advancements in green chemistry have also prompted researchers to investigate more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The synthesis of 1-Chloromethanesulfonyl-4-(2-methylpropyl)piperazine typically involves multi-step processes that combine nucleophilic substitution and ring-forming reactions. One common approach involves the reaction of piperazine derivatives with chloromethanesulfonyl chloride under controlled conditions. The optimization of reaction conditions, such as temperature and solvent choice, has been a focus of recent studies to enhance both yield and purity.

The physical and chemical properties of this compound are well-documented, with a molecular weight of approximately 305.7 g/mol and a melting point that falls within the range suitable for most synthetic applications. Its solubility in common organic solvents facilitates its use in various reaction media, further enhancing its utility in research settings.

In conclusion, 1-Chloromethanesulfonyl-4-(2-methylpropyl)piperazine, CAS No. 1339402-28-6, stands as a significant compound in contemporary chemical research. Its unique structure, reactivity, and versatility make it an invaluable tool in drug discovery, agrochemical development, and synthetic chemistry. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an even greater role in advancing scientific innovation.